Cas no 2138367-03-8 (1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol)

• Product Name: 1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol
• CAS No: 2138367-03-8
• MF: C₁₂H₁₃FN₂O₃S
• MW: 284.306625127792
• CID: 6290207
• PubChem ID: 165961683
• Update Time: 2025-10-07

1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol
• 1-[3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-ol
• EN300-1115093
• 2138367-03-8

• Inchi： 1S/C12H13FN2O3S/c1-8(16)10-4-3-5-11(13)12(10)15-7-9(6-14-15)19(2,17)18/h3-8,16H,1-2H3
• InChI Key： IFWMFFXUNURIAH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C(=CC=CC=1C(C)O)F)(=O)=O

Computed Properties

• Exact Mass: 284.06309162g/mol
• Monoisotopic Mass: 284.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6Ų

Additional information on 1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol

Compound CAS No 2138367-03-8: 1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol

The compound with CAS No 2138367-03-8, known as 1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluoro-substituted phenyl group, a pyrazole ring, and a methanesulfonyl group. The combination of these functional groups makes it a versatile building block for further chemical modifications and drug development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the methanesulfonyl group in this compound adds to its stability and bioavailability, making it an attractive candidate for drug delivery systems. Researchers have also explored the fluorine substitution on the phenyl ring, which enhances the molecule's lipophilicity and improves its pharmacokinetic properties.

The synthesis of 1-3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yli)phenylethan - 1 - ol involves a multi-step process that combines nucleophilic aromatic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereocontrol during the synthesis. This has been a significant breakthrough in the field of asymmetric synthesis, particularly for complex molecules with multiple stereocenters.

In terms of applications, this compound has shown promise in the development of anticancer agents. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, its fluorinated structure has been found to enhance its selectivity towards specific tumor cells, reducing off-target effects and improving therapeutic efficacy.

Another area where this compound has garnered attention is in the field of neurodegenerative diseases. Research indicates that it may possess neuroprotective properties by modulating oxidative stress pathways. The methanesulfonyl group plays a crucial role in stabilizing the molecule's interaction with cellular membranes, enhancing its ability to cross the blood-brain barrier.

The structural versatility of CAS No 2138367 - 03 - 8 also makes it an ideal candidate for exploring novel drug delivery systems. Scientists are currently investigating its potential as a carrier for poorly soluble drugs, leveraging its amphiphilic nature to form self-assembled nanoparticles. These nanoparticles could significantly improve drug solubility and bioavailability, addressing one of the major challenges in pharmaceutical development.

In conclusion, CAS No 2138367 - 03 - 8, or 1 - 3 - fluoro - 2 - (4 - methanesulfonyl - 1H - pyrazol - 1 - yli)phenylethan - 1 - ol, represents a cutting-edge molecule with vast potential across multiple therapeutic areas. Its unique structure, combined with recent advancements in synthetic chemistry and drug delivery systems, positions it as a key player in future medical innovations.